![molecular formula C17H20N2O4S2 B2963765 Ethyl 4-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-3-oxobutanoate CAS No. 328018-10-6](/img/structure/B2963765.png)
Ethyl 4-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-3-oxobutanoate
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Description
Ethyl 4-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-3-oxobutanoate is a useful research compound. Its molecular formula is C17H20N2O4S2 and its molecular weight is 380.48. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Biological Activities
Research in chemical synthesis has explored the condensation reactions involving related compounds to Ethyl 4-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-3-oxobutanoate. For instance, studies have detailed the synthesis of pyridine, pyrimidine, and other heterocyclic compounds through various cyclization and condensation methods. These synthesized compounds have been evaluated for their potential biological activities, such as antiviral, antibacterial, and anticancer properties (Su et al., 1988), (Dolzhenko et al., 2006).
Novel Heterocyclic Derivatives Synthesis
Innovative approaches to synthesizing a wide range of trifluoromethyl heterocycles using diazoketoesters as intermediates have been demonstrated, showcasing the versatility of these compounds in generating diverse heterocyclic structures (Honey et al., 2012). Additionally, the synthesis of new 2,4,6-trisubstituted pyrimidines through condensation processes highlights the potential for creating novel compounds with significant biological or chemical properties (Arutyunyan, 2013).
Structural Analysis and Crystallography
Crystallographic studies on related sulfur-containing pyrimidine derivatives have provided insight into their molecular structures, further informing the potential utility of these compounds in various scientific applications. These analyses have helped elucidate the conformational preferences and intermolecular interactions that could influence their biological activity (Stolarczyk et al., 2018).
Antibacterial and Antifungal Activities
Research into the antibacterial and antifungal properties of novel heterocyclic compounds containing sulfonamido moieties has shown promising results, indicating the potential for these substances in developing new antimicrobial agents (Azab et al., 2013).
Properties
IUPAC Name |
ethyl 4-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-3-oxobutanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S2/c1-5-7-19-16(22)14-10(3)11(4)25-15(14)18-17(19)24-9-12(20)8-13(21)23-6-2/h5H,1,6-9H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPXWPHDJZWFAIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)CSC1=NC2=C(C(=C(S2)C)C)C(=O)N1CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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